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Compound of Interest

Compound Name: 2-(Hexyloxy)aniline

Cat. No.: B1317180

CAS Number: 52464-50-3

This technical guide provides a comprehensive overview of 2-(hexyloxy)aniline, a valuable
chemical intermediate. The information is tailored for researchers, scientists, and professionals
in the field of drug development, with a focus on its synthesis, properties, and potential
applications.

Chemical and Physical Properties

2-(Hexyloxy)aniline is an aromatic amine characterized by a hexyloxy substituent at the ortho
position of the aniline ring. This structural feature imparts specific physicochemical properties
that are advantageous in various synthetic applications.

Property Value Reference
CAS Number 52464-50-3 [1]
Molecular Formula C12H1sNO

Molecular Weight 193.29 g/mol

Not specified, likely a liquid or
Appearance . .
low-melting solid

. The hexyloxy group modifies
Solubility . ) [1]
the molecule's solubility.
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Synthesis of 2-(Hexyloxy)aniline

The synthesis of 2-(hexyloxy)aniline can be achieved through several established synthetic
routes. The most common methods involve the formation of an ether linkage followed by the
introduction or modification of the amino group.

Experimental Protocols

1. Williamson Ether Synthesis followed by Reduction of a Nitro Group
This is a widely used two-step method for preparing 2-(hexyloxy)aniline.

o Step 1: Synthesis of 2-(hexyloxy)nitrobenzene This step involves the reaction of 2-
nitrophenol with a hexyl halide (e.g., hexyl bromide) in the presence of a base. The base
deprotonates the hydroxyl group of 2-nitrophenol to form a phenoxide, which then acts as a
nucleophile, attacking the hexyl halide in an Sn2 reaction to form the ether.

o Reagents and Equipment:
= 2-Nitrophenol
= Hexyl bromide
» Potassium carbonate (or another suitable base)
= Acetone (or another suitable solvent)
» Round-bottom flask
» Reflux condenser
» Heating mantle
= Magnetic stirrer
o Procedure:

» |n a round-bottom flask, dissolve 2-nitrophenol and potassium carbonate in acetone.
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» Add hexyl bromide to the mixture.

» Heat the reaction mixture to reflux and stir for several hours until the reaction is
complete (monitored by TLC).

= After cooling to room temperature, filter the mixture to remove the inorganic salts.

» Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 2-
(hexyloxy)nitrobenzene.

» The crude product can be purified by column chromatography.

e Step 2: Reduction of 2-(hexyloxy)nitrobenzene to 2-(hexyloxy)aniline The nitro group of 2-
(hexyloxy)nitrobenzene is reduced to an amino group to yield the final product. Catalytic
hydrogenation is a common and efficient method for this transformation.

o Reagents and Equipment:

2-(Hexyloxy)nitrobenzene

Palladium on carbon (Pd/C, 10%)

Methanol or Ethanol

Hydrogen gas source (balloon or hydrogenation apparatus)

Reaction flask

Magnetic stirrer

o Procedure:
» Dissolve 2-(hexyloxy)nitrobenzene in methanol or ethanol in a reaction flask.
» Carefully add a catalytic amount of 10% Pd/C to the solution.

» Flush the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a
balloon).
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Stir the mixture vigorously at room temperature for several hours until the reaction is
complete (monitored by TLC).

» Filter the reaction mixture through a pad of Celite to remove the catalyst.

» Evaporate the solvent from the filtrate under reduced pressure to yield 2-
(hexyloxy)aniline.

» The product can be further purified by distillation under reduced pressure or column
chromatography if necessary.

2. Nucleophilic Aromatic Substitution

An alternative approach involves the direct reaction of a substituted aniline precursor with a
hexylating agent.

e Method A: From 2-Chloroaniline This method involves the nucleophilic substitution of the
chlorine atom in 2-chloroaniline with hexanol in the presence of a base under thermal
conditions.[1]

e Method B: From 2-Nitroaniline Similar to the Williamson ether synthesis, this route starts with
the reaction of 2-nitroaniline with hexyl bromide under basic conditions, followed by the
reduction of the nitro group.[1]

Applications in Research and Drug Development

2-(Hexyloxy)aniline serves as a versatile building block in organic synthesis for the
construction of more complex molecular architectures.[1] The presence of both an amino group
and a lipophilic hexyloxy chain makes it a useful intermediate for the synthesis of various
compounds with potential biological activity.

Aniline and its derivatives are known to be key scaffolds in many drug candidates due to their
ability to interact with biological targets. However, the aniline moiety can also be associated
with metabolic instability and toxicity. Therefore, understanding the role of aniline derivatives in
biological pathways is crucial for drug design and development.
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Derivatives of 2-(hexyloxy)aniline can be utilized in the synthesis of heterocyclic compounds
such as quinoxalines, which have been investigated for their antibacterial properties.[1]

Representative Signaling Pathway

While a specific signaling pathway for 2-(hexyloxy)aniline is not well-documented in the
available literature, the PI3BK/AKT/mTOR pathway is a critical signaling cascade in cancer cells
that has been shown to be modulated by other novel aniline derivatives. For instance, a
tryptamine-derived aniline alkaloid has been found to promote apoptosis in non-small cell lung
cancer cells by activating this pathway.[2] This pathway is presented here as a representative

example of how an aniline derivative could exert its biological effect.
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Caption: Representative PI3K/AKT/mTOR signaling pathway.
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Experimental and Synthetic Workflows

The general workflow for the synthesis of 2-(hexyloxy)aniline and its subsequent use as a
building block for more complex molecules is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1317180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

